Cas no 1803601-79-7 (4-(1H-1,2,3-triazol-4-yl)phenol hydrobromide)

• Product Name: 4-(1H-1,2,3-triazol-4-yl)phenol hydrobromide
• CAS No: 1803601-79-7
• MF: C₈H₈BrN₃O
• MW: 242.072620391846
• CID: 4617499
• Update Time: 2025-05-25

4-(1H-1,2,3-triazol-4-yl)phenol hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,2,3-triazol-4-yl)phenol hydrobromide

• Inchi： 1S/C8H7N3O.BrH/c12-7-3-1-6(2-4-7)8-5-9-11-10-8;/h1-5,12H,(H,9,10,11);1H
• InChI Key： YXWBEJCWPBTNMO-UHFFFAOYSA-N
• SMILES： OC1C=CC(C2NN=NC=2)=CC=1.Br

Additional information on 4-(1H-1,2,3-triazol-4-yl)phenol hydrobromide

Exploring 4-(1H-1,2,3-triazol-4-yl)phenol hydrobromide (CAS 1803601-79-7): A Versatile Compound in Modern Research

In the realm of organic chemistry and pharmaceutical research, 4-(1H-1,2,3-triazol-4-yl)phenol hydrobromide (CAS 1803601-79-7) has emerged as a compound of significant interest. This triazole-derived molecule combines a phenol group with a 1,2,3-triazole ring, offering unique chemical properties that make it valuable for various applications. Researchers are particularly drawn to its potential in drug discovery, material science, and bioconjugation due to its stability and reactivity.

The hydrobromide salt form of this compound enhances its solubility, making it easier to handle in aqueous solutions—a critical factor for biological assays and high-throughput screening. Its click chemistry compatibility, a hot topic in modern synthetic chemistry, allows for efficient coupling with other molecules, which is why it’s frequently discussed in forums about AI-driven drug design and green chemistry innovations.

One of the most searched questions about CAS 1803601-79-7 revolves around its role in antibacterial and antifungal research. Recent studies highlight the triazole moiety’s ability to disrupt microbial enzymes, aligning with the growing demand for novel antimicrobial agents amid rising antibiotic resistance. This connection to global health challenges has spurred interest in its mechanism of action and structure-activity relationships (SAR).

From a technical standpoint, the compound’s crystallinity and thermal stability are frequently analyzed using X-ray diffraction (XRD) and differential scanning calorimetry (DSC), techniques often queried by chemistry students and professionals. Its HPLC purity and NMR spectra are also common discussion points in quality control workflows, reflecting its importance in GMP synthesis.

Beyond pharmaceuticals, 4-(1H-1,2,3-triazol-4-yl)phenol hydrobromide is explored in polymer chemistry for creating smart materials with stimuli-responsive properties. Searches for triazole-based polymers often cite this compound as a building block, especially in renewable energy applications like organic photovoltaics.

Environmental scientists are investigating its biodegradability and ecotoxicity, addressing concerns about sustainable chemistry. This aligns with trending searches on green solvents and benign by design principles, making the compound relevant to ESG (Environmental, Social, and Governance) discussions in the chemical industry.

In summary, CAS 1803601-79-7 exemplifies the intersection of traditional synthesis and cutting-edge applications. Its versatility across drug development, material engineering, and environmental science ensures its continued prominence in both academic and industrial research.